Cas no 29652-81-1 (1-(3,4,5-Trimethoxyphenyl)propan-1-ol)
29652-81-1 structure
Product Name:1-(3,4,5-Trimethoxyphenyl)propan-1-ol
CAS No:29652-81-1
MF:C12H18O4
MW:226.268924236298
MDL:MFCD15478766
CID:1438853
PubChem ID:44575339
Update Time:2024-10-30
1-(3,4,5-Trimethoxyphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-ethyl-3,4,5-trimethoxy-
- 1-(3,4,5-trimethoxyphenyl)-1-propanol
- 1-(3,4,5-trimethoxyphenyl)propan-1-ol
- W12352
- EN300-261320
- MFCD15478766
- SCHEMBL2007010
- CS-0037653
- 29652-81-1
- CHEMBL500053
- AKOS013209948
- AS-63359
- 1-(3,4,5-Trimethoxyphenyl)propan-1-ol
-
- MDL： MFCD15478766
- Inchi： 1S/C12H18O4/c1-5-9(13)8-6-10(14-2)12(16-4)11(7-8)15-3/h6-7,9,13H,5H2,1-4H3
- InChI Key： FLYMDKWKEGXJLA-UHFFFAOYSA-N
- SMILES： OC(CC)C1C=C(C(=C(C=1)OC)OC)OC
Computed Properties
- Exact Mass: 226.12050905g/mol
- Monoisotopic Mass: 226.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 47.9
1-(3,4,5-Trimethoxyphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB488231-1 g |
1-(3,4,5-Trimethoxyphenyl)propan-1-ol |
29652-81-1 | 1g |
€742.00 | 2022-03-01 | ||
| TRC | B588903-10mg |
1-(3,4,5-Trimethoxyphenyl)propan-1-ol |
29652-81-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B588903-50mg |
1-(3,4,5-Trimethoxyphenyl)propan-1-ol |
29652-81-1 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B588903-100mg |
1-(3,4,5-Trimethoxyphenyl)propan-1-ol |
29652-81-1 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-261320-0.05g |
1-(3,4,5-trimethoxyphenyl)propan-1-ol |
29652-81-1 | 75% | 0.05g |
$136.0 | 2024-06-18 | |
| Enamine | EN300-261320-0.1g |
1-(3,4,5-trimethoxyphenyl)propan-1-ol |
29652-81-1 | 75% | 0.1g |
$204.0 | 2024-06-18 | |
| Enamine | EN300-261320-0.25g |
1-(3,4,5-trimethoxyphenyl)propan-1-ol |
29652-81-1 | 75% | 0.25g |
$291.0 | 2024-06-18 | |
| Enamine | EN300-261320-0.5g |
1-(3,4,5-trimethoxyphenyl)propan-1-ol |
29652-81-1 | 75% | 0.5g |
$459.0 | 2024-06-18 | |
| Enamine | EN300-261320-1.0g |
1-(3,4,5-trimethoxyphenyl)propan-1-ol |
29652-81-1 | 75% | 1.0g |
$588.0 | 2024-06-18 | |
| Enamine | EN300-261320-2.5g |
1-(3,4,5-trimethoxyphenyl)propan-1-ol |
29652-81-1 | 75% | 2.5g |
$1102.0 | 2024-06-18 |
1-(3,4,5-Trimethoxyphenyl)propan-1-ol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
29652-81-1 (1-(3,4,5-Trimethoxyphenyl)propan-1-ol) Related Products
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